Cas no 61484-63-7 (Azulene, 1-(ethylthio)-4,6,8-trimethyl-)

• Product Name: Azulene, 1-(ethylthio)-4,6,8-trimethyl-
• CAS No: 61484-63-7
• MF: C₁₅H₁₈S
• MW: 230.368422985077
• CID: 477726
• PubChem ID: 12285328
• Update Time: 2025-04-19

Azulene, 1-(ethylthio)-4,6,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Azulene, 1-(ethylthio)-4,6,8-trimethyl-
• 1-ethylsulfanyl-4,6,8-trimethylazulene
• DTXSID00484427
• 61484-63-7

• Inchi： 1S/C15H18S/c1-5-16-14-7-6-13-11(3)8-10(2)9-12(4)15(13)14/h6-9H,5H2,1-4H3
• InChI Key： CHHGMNCYAJYOAO-UHFFFAOYSA-N
• SMILES： S(CC)C1=CC=C2C(C)=CC(C)=CC(C)=C21

Computed Properties

• Exact Mass: 230.11304
• Monoisotopic Mass: 230.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0